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Cat. No.: B140471 Get Quote

An In-depth Technical Guide to Methyl
Isonipecotate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl isonipecotate, also known by its IUPAC name methyl piperidine-4-carboxylate, is a

heterocyclic ester compound that serves as a crucial building block in the synthesis of a wide

array of pharmaceutical agents and biologically active molecules.[1][2] Its piperidine core is a

prevalent scaffold in medicinal chemistry, particularly in the development of neurochemicals

and antibacterials.[1][2] This technical guide provides a comprehensive overview of the

chemical structure, properties, and key experimental protocols related to methyl
isonipecotate.

Chemical Structure and IUPAC Name
The chemical structure of methyl isonipecotate consists of a piperidine ring with a methyl

carboxylate group attached at the 4-position.

IUPAC Name: methyl piperidine-4-carboxylate[3]

Synonyms: Methyl 4-piperidinecarboxylate, Isonipecotic acid methyl ester[1][4]
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Molecular Formula: C₇H₁₃NO₂[1][5]

CAS Number: 2971-79-1[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b140471#methyl-isonipecotate-chemical-structure-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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